N-(4-methoxybenzyl)-2-{[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C18H15F3N2O2S2
• Molecular Weight: 412.5 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H15F3N2O2S2/c1-25-13-5-2-11(3-6-13)9-22-16(24)10-26-17-23-14-8-12(18(19,20)21)4-7-15(14)27-17/h2-8H,9-10H2,1H3,(H,22,24)
• InChI Key: ZDGROEWWGHJLRR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(S2)C=CC(=C3)C(F)(F)F

Description

N-(4-methoxybenzyl)-2-{[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl}acetamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzothiazole derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-2-{[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells, as well as in the inflammatory response and bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit bacterial growth. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-(4-methoxybenzyl)-2-{[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl}acetamide has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. It has also been shown to have low toxicity and is well-tolerated in animal studies. However, one limitation is that it is not very water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-methoxybenzyl)-2-{[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl}acetamide. One area of interest is its potential as an anti-cancer agent, particularly in combination with other chemotherapy drugs. Another area of interest is its potential as an anti-inflammatory and anti-bacterial agent, which could have applications in the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and to optimize its properties for therapeutic use.

Synthesis Methods

The synthesis of N-(4-methoxybenzyl)-2-{[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl}acetamide involves a multi-step process. The starting material is 4-methoxybenzaldehyde, which is reacted with 2-mercaptobenzothiazole in the presence of a base to form the intermediate product. This intermediate is then reacted with 2-chloro-N-(4-methoxybenzyl)acetamide in the presence of a catalyst to produce the final product.

Scientific Research Applications

N-(4-methoxybenzyl)-2-{[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl}acetamide has been extensively studied for its potential therapeutic applications. It has shown promising results in various scientific research studies, including anti-cancer, anti-inflammatory, and anti-bacterial activities.